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Compound of Interest

Compound Name:
2-Bromo-6-iodo-4-

(trifluoromethyl)aniline

Cat. No.: B1331603 Get Quote

An In-depth Technical Guide on 2-Bromo-6-iodo-4-(trifluoromethyl)aniline

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of chemical compounds is paramount. This guide provides core technical data

on 2-Bromo-6-iodo-4-(trifluoromethyl)aniline, a halogenated and trifluoromethylated aniline

derivative.

Core Molecular Data
The fundamental properties of 2-Bromo-6-iodo-4-(trifluoromethyl)aniline are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Source

Molecular Formula C7H4BrF3IN PubChem[1]

Molecular Weight 365.92 g/mol PubChem[1]

IUPAC Name
2-bromo-6-iodo-4-

(trifluoromethyl)aniline

CAS Number 875306-20-0 [2][3]
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Molecular Structure and Connectivity
The arrangement of atoms and functional groups within 2-Bromo-6-iodo-4-
(trifluoromethyl)aniline dictates its chemical reactivity and potential applications in synthesis.

The following diagram illustrates the logical connections between the core aniline structure and

its substituents.
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Caption: Logical relationship of substituents on the aniline core.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 2-Bromo-6-iodo-4-
(trifluoromethyl)aniline are typically proprietary or found in specialized chemical synthesis

literature and patents. Researchers seeking to utilize this compound would generally acquire it

from a commercial supplier. For analytical purposes, standard techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance

Liquid Chromatography (HPLC) would be employed to confirm identity and purity.

General Analytical Workflow:

Sample Preparation: Dissolve a small, accurately weighed sample of 2-Bromo-6-iodo-4-
(trifluoromethyl)aniline in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) for NMR

analysis or a high-purity solvent (e.g., acetonitrile, methanol) for MS and HPLC.

NMR Spectroscopy:

Acquire ¹H NMR to identify the aromatic protons.
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Acquire ¹³C NMR to identify the carbon atoms in the benzene ring and the trifluoromethyl

group.

Acquire ¹⁹F NMR, which will show a characteristic signal for the CF₃ group.

Mass Spectrometry:

Utilize a technique such as Electrospray Ionization (ESI) or Gas Chromatography-Mass

Spectrometry (GC-MS) to determine the molecular weight and fragmentation pattern,

confirming the presence of bromine and iodine through their characteristic isotopic

patterns.

HPLC:

Develop a suitable method using a reverse-phase column (e.g., C18) and a mobile phase

gradient (e.g., water/acetonitrile with a modifier like formic acid or trifluoroacetic acid) to

assess the purity of the compound. Detection is typically performed using a UV detector.

The following diagram illustrates a general workflow for the quality control analysis of 2-Bromo-
6-iodo-4-(trifluoromethyl)aniline.
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Caption: General analytical workflow for compound verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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